2,2'-Bipyridine-4,4'-dipropenoic acid

• IUPAC Name: (E)-3-[2-[4-[(E)-2-carboxyethenyl]pyridin-2-yl]pyridin-4-yl]prop-2-enoic acid
• InChI: InChI=1S/C16H12N2O4/c19-15(20)3-1-11-5-7-17-13(9-11)14-10-12(6-8-18-14)2-4-16(21)22/h1-10H,(H,19,20)(H,21,22)/b3-1+,4-2+
• InChI Key: BGCBZIDRQDDEPO-ZPUQHVIOSA-N
• Canonical SMILES: C1=CN=C(C=C1C=CC(=O)O)C2=NC=CC(=C2)C=CC(=O)O
• Isomeric SMILES: C1=CN=C(C=C1/C=C/C(=O)O)C2=NC=CC(=C2)/C=C/C(=O)O
• Molecular Formula: C16H12N2O4
• DSSTOX Substance ID: DTXSID40609511
• Molecular Weight: 296.28 g/mol
• CAS No.: 845307-48-4

Description

2,2’-Bipyridine-4,4’-dipropenoic acid is an organic compound and a derivative of the bipyridine family. It is used as an organic chemical synthesis intermediate. The empirical formula of this compound is C12H8N2O4 and it has a molecular weight of 244.20.

Synthesis Analysis

The synthesis of 2,2’-Bipyridine-4,4’-dipropenoic acid involves the decarboxylation of divalent metal derivatives of pyridine-2-carboxylate. Another method involves the dehydrogenation of pyridine using Raney nickel. Unsymmetrically substituted 2,2’-bipyridines can be prepared by cross-coupling reactions of 2-pyridyl and substituted pyridyl reagents.

Molecular Structure Analysis

The molecular structure of 2,2’-Bipyridine-4,4’-dipropenoic acid is represented by the SMILES string OC(=O)c1ccnc(c1)-c2cc(ccn2)C(O)=O. The InChI key for this compound is FXPLCAKVOYHAJA-UHFFFAOYSA-N.

Chemical Reactions Analysis

2,2’-Bipyridine-4,4’-dipropenoic acid is a bidentate chelating ligand, forming complexes with many transition metals. It is used as a coformer and ligand in coordination chemistry. The compound can form multiple solid-state forms, including anhydrate, dihydrate, and eight solvates with carboxylic acids.

Mechanism of Action

The mechanism of action of 2,2’-Bipyridine-4,4’-dipropenoic acid is largely dependent on its use in specific applications. For instance, in coordination chemistry, it acts as a bidentate chelating ligand, forming complexes with various transition metals.

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It is toxic if swallowed and harmful in contact with skin. It is recommended to avoid dust formation, avoid contact with eyes, skin, or clothing, and to use only under a chemical fume hood.